
A Comprehensive Technical Guide to
Dichlorotriphenylphosphorane: Properties,

Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichlorotriphenylphosphorane

Cat. No.: B105816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichlorotriphenylphosphorane, with the chemical formula (C₆H₅)₃PCl₂, is a highly versatile

organophosphorus compound widely employed as a chlorinating agent in organic synthesis.[1]

Abbreviated as Ph₃PCl₂, this reagent is instrumental in a variety of chemical transformations,

including the conversion of alcohols and ethers to their corresponding alkyl chlorides, the

cleavage of epoxides to vicinal dichlorides, and the transformation of carboxylic acids into acyl

chlorides.[1][2] Its utility is particularly pronounced in the synthesis of sensitive molecules

where mild reaction conditions are paramount. This guide provides an in-depth overview of its

chemical identity, physical properties, synthesis, and key reaction mechanisms and protocols.

Chemical Identity
IUPAC Name: dichloro(triphenyl)-λ⁵-phosphane[1][3]

CAS Number: 2526-64-9[3][4][5]

Molecular Formula: C₁₈H₁₅Cl₂P[3][4][5]

Molecular Weight: 333.19 g/mol [1][3][5]
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Structure: In polar solvents, it exists as an ionic phosphonium salt, [Ph₃PCl]⁺Cl⁻, while in

non-polar solvents, it adopts a trigonal bipyramidal molecular structure.[1]

Common Synonyms:

Triphenylphosphine dichloride[3][4][5]

Triphenyldichlorophosphorane[2][3][4][6]

Phosphorane, dichlorotriphenyl-[2][3]

Chlorotriphenylphosphonium chloride[2][6]

Dichlorotriphenyl-lambda5-phosphane[3][4]

Physicochemical Properties
The physical and chemical properties of dichlorotriphenylphosphorane are summarized in

the table below. It is a moisture-sensitive, white crystalline solid.[2][6]

Property Value Reference

Melting Point 85 °C (decomposes) [4][5]

Appearance White crystalline solid [6]

Solubility

Soluble in CCl₄, CH₂Cl₂, DMF,

MeCN, pyridine; Slightly

soluble in ether, THF, PhMe;

Insoluble in petroleum ether.

Reacts with water.

[5][6]

Stability
Moisture-sensitive; very

hygroscopic solid.
[2][6]

Synthesis and Handling
Experimental Protocol: Synthesis of Dichlorotriphenylphosphorane
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Dichlorotriphenylphosphorane is typically prepared fresh just before use by the reaction of

triphenylphosphine with chlorine gas.[1][6]

Materials:

Triphenylphosphine (Ph₃P)

Chlorine (Cl₂)

Anhydrous solvent (e.g., carbon tetrachloride, acetonitrile)

Procedure:

Dissolve triphenylphosphine in a dry, inert solvent in a flame-dried flask under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Slowly bubble a stoichiometric amount of chlorine gas through the solution with vigorous

stirring.

The product, dichlorotriphenylphosphorane, will precipitate from the solution.

The resulting slurry can often be used directly in subsequent reactions.

Handling Precautions: Dichlorotriphenylphosphorane is highly moisture-sensitive and should

be handled under anhydrous conditions.[2] It may cause severe skin and eye injury.[1]

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn. All manipulations should be performed in a well-ventilated fume hood.

Key Reactions and Mechanisms
Conversion of Alcohols to Alkyl Chlorides (Appel
Reaction)
The Appel reaction is a widely used method for converting primary and secondary alcohols to

the corresponding alkyl chlorides under mild conditions, using triphenylphosphine and a

chlorine source like carbon tetrachloride or N-chlorosuccinimide.[7][8]
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Dichlorotriphenylphosphorane is a key intermediate in this transformation.[9] The reaction

generally proceeds with an inversion of stereochemistry at the reacting carbon center,

characteristic of an Sₙ2 mechanism.[7][8][10] For tertiary alcohols, the reaction may proceed

via an Sₙ1 pathway.[8]

Experimental Protocol: General Procedure for the Appel Reaction

Materials:

Alcohol

Triphenylphosphine (PPh₃)

Carbon tetrachloride (CCl₄) or other suitable chlorine source

Anhydrous solvent (e.g., acetonitrile, dichloromethane)

Procedure:

To a solution of the alcohol and a slight excess of triphenylphosphine in an anhydrous

solvent, add the chlorine source dropwise at room temperature.

The reaction mixture is stirred until the starting alcohol is consumed (monitored by TLC).

The solvent is removed under reduced pressure.

The crude product is purified by column chromatography to separate the alkyl chloride from

the triphenylphosphine oxide byproduct.

Mechanism of the Appel Reaction

The reaction begins with the formation of the dichlorotriphenylphosphorane intermediate,

which then reacts with the alcohol.
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Step 1: Formation of Phosphonium Salt Step 2: Formation of Alkoxyphosphonium Salt

Step 3: SN2 Attack by ChloridePh₃P [Ph₃PCl]⁺ CCl₃⁻
+ CCl₄

CCl₄

[Ph₃PCl]⁺ CCl₃⁻

R-OH
[Ph₃P-OR]⁺ Cl⁻

+ [Ph₃PCl]⁺ CCl₃⁻
- HCCl₃ [Ph₃P-OR]⁺ Cl⁻

R-Cl

Sₙ2 attack by Cl⁻

Ph₃P=O

Epoxide Substrate

Ring-Opening Reaction

Dichlorotriphenylphosphorane
(Ph₃PCl₂)

Anhydrous Solvent
(e.g., CH₂Cl₂)

Vicinal Dichloride Triphenylphosphine Oxide
(Ph₃P=O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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